molecular formula C15H17N5O3 B8668993 Theophylline, 7-(2-hydroxyethyl)-8-(3-pyridylmethyl)- CAS No. 28345-96-2

Theophylline, 7-(2-hydroxyethyl)-8-(3-pyridylmethyl)-

Cat. No.: B8668993
CAS No.: 28345-96-2
M. Wt: 315.33 g/mol
InChI Key: VHTUHGNVVZPWGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Theophylline, 7-(2-hydroxyethyl)-8-(3-pyridylmethyl)- is a useful research compound. Its molecular formula is C15H17N5O3 and its molecular weight is 315.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality Theophylline, 7-(2-hydroxyethyl)-8-(3-pyridylmethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Theophylline, 7-(2-hydroxyethyl)-8-(3-pyridylmethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

28345-96-2

Molecular Formula

C15H17N5O3

Molecular Weight

315.33 g/mol

IUPAC Name

7-(2-hydroxyethyl)-1,3-dimethyl-8-(pyridin-3-ylmethyl)purine-2,6-dione

InChI

InChI=1S/C15H17N5O3/c1-18-13-12(14(22)19(2)15(18)23)20(6-7-21)11(17-13)8-10-4-3-5-16-9-10/h3-5,9,21H,6-8H2,1-2H3

InChI Key

VHTUHGNVVZPWGO-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CC3=CN=CC=C3)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Propidium iodide was tested for its effect on the replication of wild type RNA in a preparation of Qβ replicase. Propidium iodide in an amount of either 0, 1, or 3 μg/ml was added to a reaction buffer containing: 90 mM Tris HCl (pH7.5), 14 mM MgCl2, 0.4 mM each ATP, GTP, UTP, and CTP, and 10 μCi α- 32P-CTP. The Qβ replicase reaction was initiated in each sample by addition of 1.2 μg of Qβ replicase prepared according to the method of Eoyang and August, (1972), ibid. Aliquots of the reaction mixture were withdrawn every 5 minutes and spotted on DE81 filters (Schleicher & Schuell Inc., Keene, N.H.). The spotted filters were washed repeatedly with 0.5M NaPO4, (pH7.0) to remove unincorporated nucleotide. The filters were counted for Cerenkov radiation by standard procedures in a scintillation counter. The results are shown in FIG. 1. Addition of propidium iodide delayed the point in time at which levels of incorporation resulting from the replication of wild type MDV-1 template became detectable. One microgram per milliter delayed the appearance of replicated product between about 2-5 minutes, which corresponds to about 20-50% inhibition of the rate of replication in the geometric phase, and 3μg/ml delayed the appearance of product for about 20 minutes, which corresponds to approximately a 3-fold reduction in the rate of replication.
Name
Propidium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
RNA
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Propidium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Tris HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
[Compound]
Name
32P-CTP
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Eight

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.